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Compound of Interest

Compound Name:
2-(Chlorosulfonyl)-5-

methylbenzoic acid

CAS No.: 17641-70-2

Cat. No.: B3246205

Get Quote

Executive Summary & Chemical Identity
In modern drug discovery and medicinal chemistry, bifunctional building blocks are essential for

the rapid generation of structurally diverse compound libraries. 2-(Chlorosulfonyl)-5-
methylbenzoic acid (CAS: 17641-70-2) is a highly reactive, dual-handle intermediate featuring

both a highly electrophilic sulfonyl chloride and a versatile carboxylic acid moiety.

As a Senior Application Scientist, I approach this compound not just as a hazardous material,

but as a precise instrument. While standard Safety Data Sheets (SDS) list the hazards, they

rarely explain the why. This whitepaper synthesizes the physicochemical properties, structural

reactivity, and safety parameters of 2-(chlorosulfonyl)-5-methylbenzoic acid , translating

static safety codes into dynamic, field-proven laboratory workflows.
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Understanding the intrinsic reactivity of this compound is the foundation of both safe handling

and successful synthesis. The molecule contains two distinct electrophilic centers, but their

reactivity profiles are vastly different.

Electrophilicity & Hydrolysis: The sulfonyl chloride (-SO₂Cl) group is intrinsically susceptible

to nucleophilic attack. Upon exposure to atmospheric moisture, the compound undergoes

rapid, exothermic hydrolysis.

Storage Causality: To prevent degradation and the dangerous pressure build-up from

liberated gas, the compound must be stored at 2–8°C under an inert atmosphere (Argon or

N₂). The cold storage reduces the kinetic energy available for ambient hydrolysis, while the

inert atmosphere actively displaces the primary nucleophile (water) .

Table 1: Physicochemical Profiling
Parameter Value Causality / Implication

CAS Number 17641-70-2

Unique chemical identifier for

procurement and safety

tracking.

Molecular Formula C₈H₇ClO₄S

Defines the atomic

composition for mass

spectrometry.

Molecular Weight 234.66 g/mol

Critical for precise

stoichiometric calculations in

library synthesis.

Storage Conditions 2–8°C, Inert Gas

Low kinetic energy and

absence of moisture prevent

spontaneous degradation.

SMILES
O=C(O)C1=CC(=CC=C1S(=O)

(=O)Cl)C

Defines 3D topology for

computational docking and

modeling.
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Standard safety data classifies this compound as a severe corrosive hazard. However,

mitigating this hazard requires understanding the mechanism of its toxicity.

GHS Classification: Corrosive Solid, Acidic, Organic, n.o.s. (Class 8).

Toxicological Mechanism (H314): The severe skin burns and eye damage caused by this

compound are not merely from its native acidity. When the solid contacts skin or mucous

membranes, it reacts violently with physiological moisture. This localized hydrolysis

generates concentrated Hydrogen Chloride (HCl) directly on the tissue, leading to rapid

coagulative necrosis.

Engineering Controls: Handle exclusively within a certified chemical fume hood with a

minimum face velocity of 100 fpm. Nitrile gloves (double-gloved), a chemically resistant lab

coat, and chemical splash goggles are non-negotiable.

Table 2: GHS Hazard & Transport Data
Hazard Parameter Classification / Code Mechanistic Rationale

UN Number 3261
Regulated globally as a

corrosive solid, acidic, organic.

Hazard Class Class 8
Corrosive to both metals and

biological tissues.

Hazard Statement H314

Causes severe skin burns due

to localized, exothermic HCl

release.

Packing Group II / III

Requires robust secondary

containment during transport

to prevent moisture ingress.

Experimental Workflows & Protocols
Protocol 1: Chemoselective Sulfonamide Synthesis
Because the sulfonyl chloride is significantly more electrophilic than the unactivated carboxylic

acid, chemoselective functionalization is achievable without protecting groups if temperature

and stoichiometry are strictly controlled.
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Preparation: Dissolve 1.0 eq of 2-(chlorosulfonyl)-5-methylbenzoic acid in anhydrous

dichloromethane (DCM) under Argon. Cool the reaction flask to 0°C.

Causality: Dropping the temperature to 0°C suppresses background reactivity, preventing

the amine from forming an unreactive salt with the carboxylic acid or attacking the less

electrophilic carbonyl carbon.

Amine Addition: Add 1.0 eq of the target primary amine, followed dropwise by 2.5 eq of N,N-

Diisopropylethylamine (DIPEA).

Causality: DIPEA acts as a non-nucleophilic acid scavenger. It neutralizes the generated

HCl, driving the reaction forward, but its steric hindrance prevents it from reacting with the

sulfonyl chloride itself.

Validation & Activation: Monitor via LC-MS. Once the sulfonamide intermediate is confirmed

(self-validating step), evaporate the DCM, swap the solvent to DMF, and add 1.2 eq of HATU

to activate the carboxylic acid for subsequent amide coupling.

Protocol 2: Self-Validating Spill Quenching
In the event of a benchtop spill, sweeping the dry powder can aerosolize reactive dust, posing

a severe inhalation hazard.

Containment: Immediately cover the solid spill with a 1:1 mixture of dry sand and sodium

bicarbonate (NaHCO₃).

Quenching: Slowly mist the mixture with water using a spray bottle.

Causality: The water intentionally initiates the hydrolysis of the sulfonyl chloride, while the

NaHCO₃ immediately neutralizes the resulting HCl and sulfonic acid byproducts.

Validation: This is a self-validating system. The evolution of CO₂ bubbles indicates active

neutralization. Once bubbling ceases completely despite further water addition, the sulfonyl

chloride is fully quenched and safe to sweep into solid waste.
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Figure 1: Hydrolysis degradation pathway of 2-(chlorosulfonyl)-5-methylbenzoic acid.
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Figure 2: Step-by-step chemoselective functionalization workflow for library generation.
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To cite this document: BenchChem. [In-Depth Technical Guide & Safety Data Protocol: 2-
(Chlorosulfonyl)-5-methylbenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3246205/docs#in-depth-technical-guide-safety-data-
protocol-2-chlorosulfonyl-5-methylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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